Cas no 2703746-28-3 ((S)-4-Methyl-piperazine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester hydrochloride)

• Product Name: (S)-4-Methyl-piperazine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester hydrochloride
• CAS No: 2703746-28-3
• MF: C₂₁H₂₃ClN₂O₄
• MW: 402.87
• MDL: MFCD34469078
• CID: 5088520
• Update Time: 2025-07-16

(S)-4-Methyl-piperazine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Methyl-piperazine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester hydrochloride

• MDL： MFCD34469078
• Inchi： 1S/C21H22N2O4.ClH/c1-22-10-11-23(12-19(22)20(24)25)21(26)27-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18;/h2-9,18-19H,10-13H2,1H3,(H,24,25);1H/t19-;/m0./s1
• InChI Key： PXLCEQBBGIKBTF-FYZYNONXSA-N
• SMILES： C1=CC2=C(C=C1)C1=CC=CC=C1C2COC(=O)N1C[C@H](N(C)CC1)C(O)=O.Cl

Additional information on (S)-4-Methyl-piperazine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester hydrochloride

Research Brief on (S)-4-Methyl-piperazine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester hydrochloride (CAS: 2703746-28-3)

In recent years, the compound (S)-4-Methyl-piperazine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester hydrochloride (CAS: 2703746-28-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The presence of the fluorenylmethyl (Fmoc) protecting group and the piperazine dicarboxylic acid moiety makes it a versatile intermediate in peptide synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of (S)-4-Methyl-piperazine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester hydrochloride, aiming to improve its yield and purity for large-scale production. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its application in high-throughput screening and combinatorial chemistry.

One of the key areas of research involves the use of this compound as a building block for the synthesis of peptidomimetics and small-molecule inhibitors. Its chiral center and functional groups allow for the introduction of diverse pharmacophores, enabling the exploration of structure-activity relationships (SAR) in drug design. Preliminary results from in vitro assays suggest that derivatives of this compound exhibit promising activity against specific enzymatic targets, such as proteases and kinases, which are implicated in various diseases.

Furthermore, the stability and solubility of (S)-4-Methyl-piperazine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester hydrochloride have been evaluated under different physiological conditions. These studies are essential for understanding its pharmacokinetic properties and potential as a drug candidate. Researchers have also explored its compatibility with solid-phase peptide synthesis (SPPS), where it serves as a protected amino acid derivative, facilitating the assembly of complex peptide sequences.

In conclusion, (S)-4-Methyl-piperazine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester hydrochloride represents a valuable tool in chemical biology and pharmaceutical research. Its synthetic versatility and potential therapeutic applications make it a subject of ongoing investigation. Future studies are expected to delve deeper into its mechanistic insights and translational potential, paving the way for the development of next-generation therapeutics.